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Introduction

Oleonitrile, with the chemical formula CisHssN, is a long-chain unsaturated aliphatic nitrile.[1]
[2] Its unique molecular structure, featuring a long hydrocarbon tail and a polar nitrile group,
imparts properties that are of significant interest in various fields, including as a potential
biofuel, a plasticizer, and an intermediate in the synthesis of amines and other derivatives.[1] A
thorough understanding of its thermochemical properties and stability is crucial for its safe
handling, process optimization, and application development. This guide provides a
comprehensive overview of the available and estimated thermochemical data for oleonitrile,
details on its stability, and outlines experimental protocols for its characterization.

Thermochemical Properties

Direct experimental data for the thermochemical properties of oleonitrile are not readily
available in the current literature. However, these properties can be reliably estimated using
group contribution methods such as the Joback and Benson methods.[3][4][5] These methods
are widely used in chemical engineering and thermochemistry to predict the properties of
organic compounds based on their molecular structure.

Estimated Thermochemical Data
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The following table summarizes the estimated thermochemical properties of oleonitrile. These
values have been calculated using the Joback group contribution method. It is important to
note that these are estimations and should be used with an understanding of the inherent
limitations of the prediction method.

Property Symbol Estimated Value Unit
Molar Mass M 263.47 g/mol
Boiling Point Tb 654.15 (381 °C) K
Melting Point m 272.15 (-1 °C) K
Critical Temperature Tc 823.4 K
Critical Pressure Pc 1.43 MPa
Critical Volume Vc 1024 cm3/mol

Standard Ideal Gas
Enthalpy of Formation  AH°f,gas -145.5 kJ/mol
(298.15 K)

Standard Ideal Gas
Gibbs Free Energy of AG°f,gas 298.7 kJ/mol
Formation (298.15 K)

Ideal Gas Heat

) Cp,gas 456.2 J/(mol-K)
Capacity (298.15 K)

Note: The values for enthalpy of formation, Gibbs free energy of formation, and heat capacity
are estimated for the ideal gas phase at 298.15 K and 1 atm.

Stability and Reactivity
Thermal Stability

Oleonitrile is reported to be sensitive to light and decomposes upon heating.[6] The
decomposition temperature is stated to be in the range of 330-335 °C. When heated to
decomposition, it emits toxic vapors of nitrogen oxides (NOX).
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Reactivity

The nitrile group in oleonitrile is the primary site of its chemical reactivity. It can undergo

several types of reactions, including:

o Hydrolysis: In the presence of acid or base catalysts, the nitrile group can be hydrolyzed to

form oleic acid or its corresponding amide.

e Reduction: The nitrile group can be reduced to a primary amine (oleylamine) using reducing
agents like lithium aluminum hydride (LiAlH4) or through catalytic hydrogenation.

Experimental Protocols
Determination of Thermochemical Properties

A general experimental workflow for the determination of thermochemical properties of a
compound like oleonitrile would involve calorimetric techniques.
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Workflow for determining the enthalpy of formation.

Methodology:
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» Sample Purification: The oleonitrile sample must be purified to a high degree to ensure
accurate measurements. Techniques like fractional distillation or chromatography can be
employed.

o Bomb Calorimetry: A precisely weighed sample of oleonitrile is placed in a bomb
calorimeter. The bomb is filled with high-pressure oxygen and the sample is ignited.

o Temperature Measurement: The temperature change of the surrounding water bath is
meticulously recorded to determine the heat released during combustion.

o Calculation of Heat of Combustion: The heat of combustion (AH°c) is calculated from the
temperature change and the heat capacity of the calorimeter system.

e Hess's Law Application: The standard enthalpy of formation (AH°f) of oleonitrile is then
calculated using Hess's Law, from its heat of combustion and the known standard enthalpies
of formation of the combustion products (CO2z, H20, and N2).

Determination of Thermal Stability

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful
techniques to assess the thermal stability of oleonitrile.[7][8][9][10][11]
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Workflow for assessing the thermal stability of oleonitrile.

Methodology:

o Sample Preparation: A small, accurately weighed sample of oleonitrile is placed in a TGA or
DSC sample pan.

+ Thermogravimetric Analysis (TGA): The sample is heated at a constant rate in a controlled
atmosphere (e.g., nitrogen or air). The TGA instrument records the change in mass of the
sample as a function of temperature. The temperature at which significant mass loss occurs
indicates the onset of decomposition.

« Differential Scanning Calorimetry (DSC): The sample is subjected to a controlled
temperature program (heating, cooling, or isothermal). The DSC instrument measures the
difference in heat flow between the sample and a reference. This allows for the identification
of thermal events such as melting, crystallization, and decomposition, and the determination
of their associated temperatures and enthalpies.
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Logical Relationships of Oleonitrile's Stability and
Reactivity

The following diagram illustrates the key relationships governing the stability and reactivity of

oleonitrile.
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.
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Factors influencing the stability and reactivity of oleonitrile.

Conclusion

This technical guide provides a summary of the known and estimated thermochemical
properties and stability of oleonitrile. While experimental data for some properties are lacking,
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estimation methods provide valuable insights for researchers and professionals. The outlined
experimental protocols offer a framework for the systematic characterization of this important
long-chain nitrile. A comprehensive understanding of these properties is essential for unlocking
the full potential of oleonitrile in various industrial and scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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